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Compound of Interest

Compound Name:
N-acetyl lysyltyrosylcysteine

amide

Cat. No.: B11933335 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides detailed procedural information for the safe disposal of N-acetyl
lysyltyrosylcysteine amide, a potent myeloperoxidase (MPO) inhibitor used in various

research applications.[1][2][3][4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-acetyl lysyltyrosylcysteine
amide is presented below. Understanding these properties is the first step in establishing safe

handling and disposal protocols.

Property Value

Molecular Formula C20H31N5O5S

Molecular Weight 453.56 g/mol [5][6]

CAS Number 1287585-40-3[5][6]

Appearance Solid[2][6]

Storage Temperature -20°C (as powder)[5]
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Hazard Identification and Safety Precautions
There is conflicting information regarding the hazard classification of N-acetyl
lysyltyrosylcysteine amide. One Safety Data Sheet (SDS) classifies the compound as

harmful if swallowed (Acute toxicity, Oral, Category 4) and very toxic to aquatic life with long-

lasting effects (Acute aquatic toxicity, Category 1; Chronic aquatic toxicity, Category 1).[5]

Another SDS, however, states that it is not a hazardous substance or mixture.[6]

Given this discrepancy, it is imperative to handle this compound with caution, adhering to the

more stringent hazard classification. The following precautionary statements should be

followed:

Wash skin thoroughly after handling.[5]

Do not eat, drink, or smoke when using this product.[5]

Avoid release to the environment.[5]

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection.

Use in a well-ventilated area or in a chemical fume hood to avoid inhalation of dust or

aerosols.[5][7]

Step-by-Step Disposal Protocol
The disposal of N-acetyl lysyltyrosylcysteine amide must be conducted in compliance with

all applicable federal, state, and local regulations.[5][6] The following is a general procedural

workflow for its proper disposal.
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Preparation

Containment

Disposal

Start: Unused or Waste N-acetyl lysyltyrosylcysteine amide

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Place in a Labeled,
Sealable Hazardous Waste Container

Store in a Designated
Hazardous Waste Storage Area

For Spills: Absorb with
Inert Material (e.g., Vermiculite)

Arrange for Pickup by a
Licensed Hazardous Waste Disposal Facility

End: Compliant Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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